14906-64-0(3-Cyanopyridine N-Oxide)

3-Cyanopyridine N-Oxide Chemical and Physical Properties

Names and Identifiers

- Nicotinonitrile-1-oxide
- Nicotinitrile-1-oxide
- 3-Cyanopyridine-N-oxide
- 3-Cyanopyridine 1-oxide
- 1-oxidopyridin-1-ium-3-carbonitrile
- 3-Cyanopyridine N-Oxide
- 3-PYRIDINECARBONITRILE-1-OXIDE
- 1-Oxide-3-Pyridinecarbonitrile
- 1-Oxy-nicotinonitril
- 1-oxy-nicotinonitrile
- 3-CYANOPYRIDINE-1-OXIDE
- 3-CYANOPYRIDINIUM-1-OLATE
- 3-Cyanpyridin-1-oxid
- nicotinonitrile N1-oxide
- Nicotinonitrile N-oxide
- N-Oxo-3-Cyano Pyridine
- N-OXY-3-CYANOPYRIDINE
- RARECHEM AK HB 0030
- Pyridine-3-carbonitrile N-Oxide
- NSC 170850
- Nicotinonitrile 1-oxide
- 3-Pyridinecarbonitrile, 1-oxide
- 3-Pyridinecarbonitrile,1-oxide
- 3-cyanopyridin-1-ium-1-olate
- WOOVSQCALYYUDO-UHFFFAOYSA-
- WOOVSQCALYYUDO-UHFFFAOYSA-N
- BCP07196
- FCH9
- BL6J8CUN5R
- 149060-64-0
- SCHEMBL1338520
- InChI=1/C6H4N2O/c7-4-6-2-1-3-8(9)5-6/h1-3,5H
- A808839
- W-205686
- MFCD00129037
- 14906-64-0
- 3-CyanopyridineN-oxide
- AKOS006229569
- NSC170850
- 1-oxo-2H-pyridin-1-ium-3-carbonitrile;3-Cyanopyridine-N-oxide
- FT-0615559
- C3416
- Nicotinonitrile, 1-oxide
- AS-19776
- NSC-170850
- HEXYLP-METHOXYPHENYLKETONE
- DTXSID10164162
- FT-0697719
- NS00052753
- DB-042967
- MDL： MFCD00129037
- Inchi： 1S/C6H4N2O/c7-4-6-2-1-3-8(9)5-6/h1-3,5H
- InChI Key： WOOVSQCALYYUDO-UHFFFAOYSA-N
- SMILES： [O-][N+]1=C([H])C([H])=C([H])C(C#N)=C1[H]

Computed Properties

Exact Mass: 120.03242
Monoisotopic Mass: 120.032363
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: -0.5
Tautomer Count: nothing
Topological Polar Surface Area: 49.2

Experimental Properties

Color/Form: Not determined
Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 175.0 to 179.0 deg-C
Boiling Point: 382.7±15.0 °C at 760 mmHg
Flash Point: 185.3±20.4 °C
Refractive Index: 1.567
Solubility: Dissolution (61 g/l) (25 º C),
PSA: 50.73
LogP: 0.98678
Solubility: Not determined
Vapor Pressure: 0.0±0.9 mmHg at 25°C
Sensitiveness: Hygroscopic

3-Cyanopyridine N-Oxide Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302+H312+H332-H315-H319
Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
Hazardous Material transportation number：UN 3276
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： 26-36/37/39-36
Hazardous Material Identification：
PackingGroup：III
Risk Phrases：R20/21/22
Packing Group：III
Storage Condition：Store at room temperature

3-Cyanopyridine N-Oxide PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
abcr	AB124896-10 g	Nicotinonitrile 1-oxide, 97%; .	14906-64-0	97%	10 g	€128.60	2023-07-20
TRC	C982300-5g	3-Cyanopyridine N-Oxide	14906-64-0		5g	$ 138.00	2023-09-08
eNovation Chemicals LLC	D758519-5g	3-Pyridinecarbonitrile, 1-oxide	14906-64-0	98.0%	5g	$170	2024-06-08
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	C3416-1G	3-Cyanopyridine N-Oxide	14906-64-0	>98.0%(GC)(T)	1g	¥350.00	2024-04-17
abcr	AB124896-2,5 g	Nicotinonitrile 1-oxide, 97%; .	14906-64-0	97%	2,5 g	€67.80	2023-07-20
eNovation Chemicals LLC	D758519-25g	3-Pyridinecarbonitrile, 1-oxide	14906-64-0	98.0%	25g	$440	2025-02-19
abcr	AB124896-10g	Nicotinonitrile 1-oxide, 97%; .	14906-64-0	97%	10g	€132.60	2025-02-14
Ambeed	A455629-1g	Nicotinonitrile-1-oxide	14906-64-0	98%	1g	$34.0	2024-04-23
1PlusChem	1P001LU9-10g	3-Pyridinecarbonitrile, 1-oxide	14906-64-0	95%	10g	$140.00	2025-02-19
abcr	AB124896-2.5g	Nicotinonitrile 1-oxide, 97%; .	14906-64-0	97%	2.5g	€69.50	2025-02-14

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Cas no 14906-64-0 (3-Cyanopyridine N-Oxide)

3-Cyanopyridine N-Oxide Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-Cyanopyridine N-Oxide Security Information

3-Cyanopyridine N-Oxide PricePrice >>

3-Cyanopyridine N-Oxide Related Literature

14906-64-0 (3-Cyanopyridine N-Oxide) Related Products